Cas no 66333-88-8 (5-Methyl-1,3-oxazole)

• Product Name: 5-Methyl-1,3-oxazole
• CAS No: 66333-88-8
• MF: C₄H₅NO
• MW: 83.0886008739471
• MDL: MFCD08669513
• CID: 526773
• PubChem ID: 528411
• Update Time: 2025-05-26

5-Methyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-methyl-
• 5-Methyloxazole
• 5-methylisoxazole
• 5-methylol-2,4'-dihydroxydiphenylmethane
• 5-Methylol-2.4'-DPM
• 5-Methyloxazol
• 5-Methyl-oxazole
• Z1198180653
• OXAZOLE,5-METHYL-
• C77581
• DB-003541
• Oxazole, 5-methyl
• CS-0139221
• 66333-88-8
• AKOS006289033
• 5-methyl-1,3-oxazole
• SB38194
• DTXSID501347147
• EN300-97575
• MFCD08669513
• 5-Methyl-1,3-oxazole

• MDL： MFCD08669513
• Inchi： 1S/C4H5NO/c1-4-2-5-3-6-4/h2-3H,1H3
• InChI Key： ZYMHCFYHVYGFMS-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C

Computed Properties

• Exact Mass: 83.03710
• Monoisotopic Mass: 83.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 0.98300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles

Additional information on 5-Methyl-1,3-oxazole

Recent Advances in the Study of 5-Methyl-1,3-oxazole (CAS: 66333-88-8) in Chemical Biology and Pharmaceutical Research

The compound 5-Methyl-1,3-oxazole (CAS: 66333-88-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its oxazole ring structure with a methyl substituent at the 5-position, has been identified as a key scaffold in the synthesis of bioactive molecules. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory agents.

One of the most notable advancements in the study of 5-Methyl-1,3-oxazole is its role in the development of small-molecule inhibitors targeting specific enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 5-Methyl-1,3-oxazole derivatives as potent inhibitors of protein kinases involved in cancer cell proliferation. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's binding affinity and selectivity, resulting in a series of derivatives with promising in vitro and in vivo activity against various cancer cell lines.

In addition to its anticancer potential, 5-Methyl-1,3-oxazole has also been investigated for its antimicrobial properties. A recent report in Bioorganic & Medicinal Chemistry Letters highlighted the synthesis of novel 5-Methyl-1,3-oxazole-containing analogs with broad-spectrum activity against drug-resistant bacterial strains. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, offering a potential solution to the growing challenge of antibiotic resistance. The researchers also noted the favorable pharmacokinetic profiles of these analogs, suggesting their potential for clinical development.

Another area of interest is the application of 5-Methyl-1,3-oxazole in the design of anti-inflammatory agents. A 2024 study in the European Journal of Medicinal Chemistry explored the compound's ability to modulate inflammatory pathways by targeting key cytokines and signaling molecules. The researchers synthesized a series of 5-Methyl-1,3-oxazole derivatives and evaluated their effects on inflammatory markers in preclinical models. The results indicated significant reductions in pro-inflammatory cytokines, with minimal off-target effects, positioning these derivatives as promising candidates for further development.

Beyond its therapeutic applications, 5-Methyl-1,3-oxazole has also been utilized in the development of chemical probes for studying biological systems. A recent publication in Chemical Science detailed the use of 5-Methyl-1,3-oxazole-based fluorescent probes for real-time imaging of cellular processes. These probes exhibited high selectivity and sensitivity, enabling researchers to visualize dynamic interactions within living cells. This innovation opens new avenues for understanding complex biological mechanisms and accelerating drug discovery efforts.

In conclusion, the recent studies on 5-Methyl-1,3-oxazole (CAS: 66333-88-8) underscore its multifaceted role in chemical biology and pharmaceutical research. Its versatility as a scaffold for drug development, combined with its potential in antimicrobial, anticancer, and anti-inflammatory applications, makes it a valuable compound for future research. Continued exploration of its derivatives and mechanisms of action is expected to yield further breakthroughs in the field.